Cas no 1251004-52-0 (tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate)

• Product Name: tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate
• CAS No: 1251004-52-0
• MF: C₁₁H₁₈F₂N₂O₂
• MW: 248.269629955292
• CID: 4770828
• Update Time: 2026-02-26

tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,3-difluorohexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
• tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate

• Inchi： 1S/C11H18F2N2O2/c1-10(2,3)17-9(16)15-6-11(12,13)7-4-14-5-8(7)15/h7-8,14H,4-6H2,1-3H3
• InChI Key： PQXYSUUKESSQRK-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)C2CNCC21)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate

Comprehensive Overview of tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate (CAS No. 1251004-52-0)

The compound tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate (CAS No. 1251004-52-0) is a fluorinated heterocyclic derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a difluorinated pyrrolopyrrole core and a tert-butyl carboxylate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery, particularly in the development of kinase inhibitors and CNS-targeting agents.

In recent years, the demand for fluorinated building blocks like tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate has surged, driven by the growing emphasis on precision medicine and sustainable chemistry. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity—key factors in modern drug design. This compound’s CAS No. 1251004-52-0 is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D.

The synthesis of tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate typically involves multi-step organic transformations, including cyclization, fluorination, and protection-deprotection strategies. Optimizing these processes is a hot topic in synthetic chemistry forums, where researchers discuss yield improvement and greener methodologies. Notably, its octahydropyrrolopyrrole scaffold is structurally analogous to fragments found in FDA-approved drugs, further elevating its appeal.

From an SEO perspective, users often search for terms like "tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate supplier", "CAS 1251004-52-0 applications", or "fluorinated pyrrolopyrrole synthesis". These queries align with trends in high-throughput screening and fragment-based drug design, where such compounds serve as critical tools. Additionally, discussions on AI-driven molecular modeling often reference fluorinated heterocycles like this one, as they are ideal candidates for virtual screening libraries.

Quality control and analytical characterization of tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate rely on advanced techniques such as NMR, HPLC, and mass spectrometry. Suppliers and contract research organizations (CROs) emphasize batch-to-batch consistency, given its use in regulated industries. The compound’s stability under various conditions is another frequently researched aspect, particularly for storage and shipping protocols.

In conclusion, tert-butyl 3,3-difluoro-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate (CAS No. 1251004-52-0) represents a versatile and high-value chemical entity. Its intersection with drug discovery, green chemistry, and material science ensures sustained interest. Future research may explore its derivatives for niche applications, such as proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, further expanding its utility.